Cas no 1805620-98-7 (4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde)

4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde is a fluorinated pyridine derivative with a unique structural framework, combining difluoromethyl, trifluoromethyl, and aldehyde functional groups. This compound exhibits high reactivity due to the presence of the aldehyde moiety, making it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic systems. The electron-withdrawing effects of the fluorine substituents enhance its utility in nucleophilic aromatic substitution and cross-coupling reactions. Its stability under various conditions and compatibility with diverse reagents make it suitable for pharmaceutical and agrochemical applications, where fluorinated compounds are often sought for their enhanced bioactivity and metabolic stability. The compound's well-defined structure ensures reproducibility in synthetic pathways.
4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde structure
1805620-98-7 structure
Product Name:4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde
CAS No:1805620-98-7
MF:C8H4F5NO2
MW:241.114879608154
CID:4892226
Update Time:2025-10-28

4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde
    • Inchi: 1S/C8H4F5NO2/c9-6(10)5-3(2-15)7(16)14-1-4(5)8(11,12)13/h1-2,6H,(H,14,16)
    • InChI Key: OTDUDMLZXRADPY-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=O)C(NC=C1C(F)(F)F)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 394
  • XLogP3: 0.5
  • Topological Polar Surface Area: 46.2

4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029024106-250mg
4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde
1805620-98-7 95%
250mg
$940.80 2022-04-01
Alichem
A029024106-500mg
4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde
1805620-98-7 95%
500mg
$1,701.85 2022-04-01
Alichem
A029024106-1g
4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde
1805620-98-7 95%
1g
$3,010.80 2022-04-01

Additional information on 4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde

Research Briefing on 4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS: 1805620-98-7)

4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS: 1805620-98-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This compound features a difluoromethyl group at the 4-position and a trifluoromethyl group at the 5-position, along with a hydroxyl group and an aldehyde functionality, making it a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

Recent research has focused on the synthesis and characterization of 4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde, with an emphasis on optimizing its yield and purity for pharmaceutical applications. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that employs catalytic fluorination and selective oxidation to achieve high yields of the target compound. The authors reported a 75% yield with >99% purity, which is a significant improvement over previous methods. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further drug development.

In addition to its synthetic utility, 4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde has been investigated for its biological activity. A recent preprint on bioRxiv (2024) described its role as a key intermediate in the synthesis of potent kinase inhibitors. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against several oncogenic kinases, including EGFR and BRAF. Molecular docking studies revealed that the difluoromethyl and trifluoromethyl groups play a critical role in enhancing binding affinity and selectivity, underscoring the importance of fluorination in drug design.

Another area of interest is the compound's potential application in antimicrobial agents. A 2023 study in Antimicrobial Agents and Chemotherapy explored its use as a scaffold for designing new antifungals. The researchers synthesized a series of analogs and evaluated their activity against Candida albicans and Aspergillus fumigatus. Several analogs showed promising MIC values in the range of 0.5-2 µg/mL, comparable to existing antifungal drugs. The study also noted that the aldehyde group could be further functionalized to improve pharmacokinetic properties, such as solubility and metabolic stability.

Despite these advancements, challenges remain in the large-scale production and clinical translation of 4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde. A review in Organic Process Research & Development (2024) highlighted the need for greener synthetic methodologies to reduce the environmental impact of fluorination processes. Additionally, further in vivo studies are required to assess the compound's safety and efficacy in animal models before progressing to human trials. Nonetheless, the growing body of research underscores its potential as a valuable building block in medicinal chemistry.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS: 1805620-98-7) represents a promising intermediate for the development of novel therapeutic agents. Its unique structural features and demonstrated biological activity make it a focal point of ongoing research in chemical biology and drug discovery. Future studies should aim to address scalability and toxicity concerns while exploring its applications in diverse therapeutic areas.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd